Cas no 1365170-20-2 (1-(Bicyclo[3.1.0]hexan-3-yl)-6-(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine)

• Product Name: 1-(Bicyclo[3.1.0]hexan-3-yl)-6-(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine
• CAS No: 1365170-20-2
• MF: C₁₂H₁₄N₄O₂S
• MW: 278.330160617828
• CID: 1024194
• PubChem ID: 70700535
• Update Time: 2025-11-05

1-(Bicyclo[3.1.0]hexan-3-yl)-6-(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 1-(Bicyclo[3.1.0]hexan-3-yl)-6-(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine
• 1-(1alpha,3alpha,5alpha)bicyclo[3.1.0]hex-3-yl-6-(methylsulfonyl)-1H-Pyrazolo[3,4-d]pyrimidine
• 1-(3-bicyclo[3.1.0]hexanyl)-6-methylsulfonylpyrazolo[3,4-d]pyrimidine
• 1-(Bicyclo[3.1.0]hexan-3-yl)-6-(methanesulfonyl)-1H-pyrazolo[3,4-d]pyrimidine
• 1365170-20-2
• DTXSID10743355
• DA-31652
• 1404311-77-8
• 1-{bicyclo[3.1.0]hexan-3-yl}-6-methanesulfonyl-1H-pyrazolo[3,4-d]pyrimidine
• 1-(Bicyclo[3.1.0]hexan-3-yl)-6-(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine, AldrichCPR

• Inchi： 1S/C12H14N4O2S/c1-19(17,18)12-13-5-9-6-14-16(11(9)15-12)10-3-7-2-8(7)4-10/h5-8,10H,2-4H2,1H3
• InChI Key： VZJSTZPYFYERBO-UHFFFAOYSA-N
• SMILES： S(C)(C1=NC=C2C=NN(C2=N1)C1CC2CC2C1)(=O)=O

Computed Properties

• Exact Mass: 278.08374688g/mol
• Monoisotopic Mass: 278.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 86.1Ų

Additional information on 1-(Bicyclo[3.1.0]hexan-3-yl)-6-(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine

1-(Bicyclo[3.1.0]hexan-3-yl)-6-(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine: A Comprehensive Overview

The compound with CAS No. 1365170-20-2, named 1-(Bicyclo[3.1.0]hexan-3-yl)-6-(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine, has garnered significant attention in the field of medicinal chemistry due to its unique structural features and promising pharmacological properties. This compound belongs to the class of pyrazolo[3,4-d]pyrimidines, which are known for their potential in targeting various biological pathways associated with diseases such as cancer and inflammatory disorders.

Pyrazolo[3,4-d]pyrimidines are heterocyclic compounds that have been extensively studied for their ability to modulate key enzymes and receptors in the human body. The bicyclo[3.1.0]hexan-3-yl group attached to the pyrazolo core introduces a rigid bicyclic structure, which enhances the compound's stability and bioavailability. Additionally, the presence of a methylsulfonyl group at the 6-position further modulates the compound's physicochemical properties, making it a strong candidate for drug development.

Recent studies have highlighted the potential of this compound as a JAK inhibitor. Janus kinase (JAK) is a family of enzymes involved in signaling pathways that regulate immune responses and cell proliferation. Overactivation of JAK has been implicated in various diseases, including rheumatoid arthritis, psoriasis, and certain types of cancer. The ability of this compound to inhibit JAK activity suggests its potential utility in treating these conditions.

Furthermore, research has demonstrated that this compound exhibits selective inhibition of specific JAK isoforms, which is crucial for minimizing off-target effects and improving therapeutic efficacy. The methylsulfonyl group plays a pivotal role in enhancing the compound's selectivity by modulating its interaction with the JAK active site.

The synthesis of 1-(Bicyclo[3.1.0]hexan-3-yl)-6-(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The construction of the bicyclic framework is particularly challenging and requires precise control over reaction conditions to ensure high yields and purity.

In terms of pharmacokinetics, this compound demonstrates favorable absorption and distribution properties in preclinical models. Its bicyclo[3.1.0]hexan-3-yl group contributes to its lipophilicity, which enhances its ability to cross biological membranes and reach target tissues effectively.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding mode with JAK and other potential targets, paving the way for further optimization of its structure for improved potency and selectivity.

The development of this compound also aligns with current trends in precision medicine, where drugs are tailored to target specific molecular abnormalities in diseases. By inhibiting JAK activity, this compound has the potential to address unmet medical needs in oncology and immunology.

In conclusion, CAS No. 1365170-20-2, or 1-(Bicyclo[3.1.0]hexan-3-yl)-6-(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine, represents a promising lead compound in drug discovery research due to its unique structure and potent pharmacological activity.